Cas no 152535-08-5 (N-(2-aminoethyl)-3-bromobenzamide)

• Product Name: N-(2-aminoethyl)-3-bromobenzamide
• CAS No: 152535-08-5
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 2858748
• PubChem ID: 10705366
• Update Time: 2025-10-22

N-(2-aminoethyl)-3-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-3-bromobenzamide

• Inchi： 1S/C9H11BrN2O/c10-8-3-1-2-7(6-8)9(13)12-5-4-11/h1-3,6H,4-5,11H2,(H,12,13)
• InChI Key： WRQPJKCUPLIGAV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 385.0±27.0 °C at 760 mmHg
• Flash Point: 186.7±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2-aminoethyl)-3-bromobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-aminoethyl)-3-bromobenzamide

N-(2-Aminoethyl)-3-Bromobenzamide: A Comprehensive Overview

N-(2-Aminoethyl)-3-Bromobenzamide, also known by its CAS number 152535-08-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzamide, with a bromine substituent at the 3-position of the benzene ring and an aminoethyl group attached to the amide nitrogen. Its structure makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of N-(2-Aminoethyl)-3-Bromobenzamide typically involves nucleophilic aromatic substitution or coupling reactions, depending on the starting materials and reaction conditions. Recent studies have focused on optimizing these reactions to improve yield and purity, leveraging advancements in catalysis and green chemistry principles. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, reducing reaction times and minimizing waste.

In terms of pharmacological applications, N-(2-Aminoethyl)-3-Bromobenzamide has shown promise as a lead compound in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for treating various diseases, including cancer. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a scaffold for further optimization.

Another area of interest is the use of N-(2-Aminoethyl)-3-Bromobenzamide in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Field trials conducted in controlled environments have shown promising results, with the compound demonstrating selective activity against target weeds without adversely affecting crop plants.

The environmental impact of N-(2-Aminoethyl)-3-Bromobenzamide has also been a topic of recent research. Studies have assessed its biodegradability and toxicity to aquatic organisms, with findings indicating that under standard conditions, the compound undergoes rapid degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, N-(2-Aminoethyl)-3-Bromobenzamide (CAS No. 152535-08-5) is a multifaceted compound with diverse applications across various industries. Its chemical structure provides a foundation for further exploration and development, particularly in drug discovery and agrochemicals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.